3,4-Dichlorophenyldiazoacetic acid methyl ester

• Molecular Formula: C9H6Cl2N2O2
• Molecular Weight: 245.06 g/mol
• IUPAC Name: methyl 2-diazo-2-(3,4-dichlorophenyl)acetate
• InChI: InChI=1S/C9H6Cl2N2O2/c1-15-9(14)8(13-12)5-2-3-6(10)7(11)4-5/h2-4H,1H3
• InChI Key: MECBCYRJKQBEAG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=[N+]=[N-])C1=CC(=C(C=C1)Cl)Cl

Description

3,4-Dichlorophenyldiazoacetic acid methyl ester is a useful research compound. Its molecular formula is C9H6Cl2N2O2 and its molecular weight is 245.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a dry flask under argon was placed a solution of (3,4-dichloro-phenyl)-(4-toluenesulfonylhydrazono)-acetic acid methyl ester (1.45 g, 3.61 mmol) in dichloromethane (20 mL) containing triethylamine (0.55 mL, 3.97 mmol) at 25° C. The bright yellow solution was then stirred at 25° C. for 1 h, then the solvent was removed in vacuo to yield a bright yellow solid. The product was purified by flash chromatography (Merck Silica gel 60, 230-400 mesh, 7/1/0.5 hexanes/dichloromethane/methanol) to furnish diazo-(3,4-dichloro-phenyl)-acetic acid methyl ester (814 mg, 92% yield) as a bright yellowish orange solid: EI-HRMS m/e calcd for C9H6Cl2N2O2 (M+) 243.9806, found 243.9800.